Cas no 1426329-10-3 (tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate)
tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate
- DIXRPFOULJJHDG-UHFFFAOYSA-N
- EN300-4992234
- Tert-butyl 4,5-dimethyl-2-nitrophenylcarbamate
- tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate
- SCHEMBL14740771
- AKOS014476170
- 1426329-10-3
-
- Inchi: 1S/C13H18N2O4/c1-8-6-10(11(15(17)18)7-9(8)2)14-12(16)19-13(3,4)5/h6-7H,1-5H3,(H,14,16)
- InChI Key: DIXRPFOULJJHDG-UHFFFAOYSA-N
- SMILES: O(C(NC1C=C(C)C(C)=CC=1[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 266.12665706g/mol
- Monoisotopic Mass: 266.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 84.2Ų
tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4992234-0.05g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 0.05g |
$407.0 | 2025-03-15 | |
| Enamine | EN300-4992234-0.1g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 0.1g |
$427.0 | 2025-03-15 | |
| Enamine | EN300-4992234-0.25g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 0.25g |
$447.0 | 2025-03-15 | |
| Enamine | EN300-4992234-0.5g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 0.5g |
$465.0 | 2025-03-15 | |
| Enamine | EN300-4992234-1.0g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 1.0g |
$485.0 | 2025-03-15 | |
| Enamine | EN300-4992234-2.5g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 2.5g |
$949.0 | 2025-03-15 | |
| Enamine | EN300-4992234-5.0g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 5.0g |
$1406.0 | 2025-03-15 | |
| Enamine | EN300-4992234-10.0g |
tert-butyl N-(4,5-dimethyl-2-nitrophenyl)carbamate |
1426329-10-3 | 95.0% | 10.0g |
$2085.0 | 2025-03-15 |
tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate
Introduction to Tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate (CAS No. 1426329-10-3)
Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate, with the chemical formula C11H13NO4, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1426329-10-3, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a nitro group and a carbamate moiety in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically active agents.
The compound's structure consists of a phenyl ring substituted with two methyl groups at the 4th and 5th positions, and a nitro group at the 2nd position. This arrangement contributes to its stability and reactivity under specific conditions. The carbamate functional group, attached to a tert-butyl group, enhances its solubility in organic solvents and facilitates further chemical modifications. These characteristics make Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate a versatile building block in the development of novel therapeutic agents.
In recent years, there has been growing interest in the use of nitroaromatic compounds as intermediates in drug discovery. The nitro group can be readily reduced to an amine, which is a crucial step in the synthesis of many bioactive molecules. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic properties of the aromatic ring, making it useful in designing molecules with specific binding affinities and metabolic stability.
The carbamate group in Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate also plays a critical role in its applications. Carbamates are known for their ability to act as protecting groups for hydroxyl or carboxylic acid functionalities. They can be easily introduced into molecules and subsequently removed under mild acidic or basic conditions without affecting other sensitive groups. This property makes them invaluable in multi-step synthetic routes where selective functionalization is required.
Recent studies have highlighted the potential of Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate in the development of new antimicrobial agents. The combination of the nitro group and the carbamate moiety provides a framework that can be modified to target specific bacterial enzymes or metabolic pathways. For instance, derivatives of this compound have shown promising activity against Gram-positive bacteria by interfering with essential bacterial enzymes involved in cell wall synthesis.
The synthesis of Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate involves several key steps that highlight its complexity and utility. The starting material, 4,5-dimethylaniline, undergoes nitration to introduce the nitro group at the 2-position. This step requires careful control of reaction conditions to avoid over-nitration or decomposition. Subsequent reaction with phosgene or its equivalents forms the carbamate linkage with tert-butanol. These reactions underscore the importance of precise control in organic synthesis to achieve high yields and purity.
The pharmaceutical industry has been exploring novel ways to utilize Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate in drug development. One area of interest is its use as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted by anticancer drugs. By modifying the structure of this compound, researchers can develop molecules that selectively inhibit specific kinases, thereby treating various diseases more effectively.
Another emerging application is in the field of neurodegenerative diseases. The ability of nitroaromatic compounds to cross the blood-brain barrier makes them attractive candidates for treating conditions like Alzheimer's and Parkinson's disease. Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate derivatives have shown potential in preclinical studies by modulating neurotransmitter levels and protecting neuronal cells from oxidative stress.
The environmental impact of using Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate also deserves consideration. While this compound offers numerous benefits in pharmaceutical applications, its handling and disposal must be managed responsibly to minimize environmental harm. Researchers are actively working on green chemistry approaches to improve the sustainability of synthetic routes involving this compound. For example, using catalytic methods instead of stoichiometric reagents can reduce waste and energy consumption.
In conclusion, Tert-butyl (4,5-dimethyl-2-nitrophenyl)carbamate is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing various bioactive molecules. Ongoing research continues to uncover new applications for this compound across different therapeutic areas, highlighting its importance in modern medicinal chemistry.
1426329-10-3 (tert-Butyl (4,5-dimethyl-2-nitrophenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)